Cas no 1808701-88-3 (2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide)

• Product Name: 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide
• CAS No: 1808701-88-3
• MF: C₁₄H₁₇F₃N₂O₂
• MW: 302.292194128037
• MDL: MFCD28348065
• CID: 5040306
• PubChem ID: 100611982
• Update Time: 2025-05-23

2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-((2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl)acetamide
• 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide
• Z2096659284

• MDL： MFCD28348065
• Inchi： 1S/C14H17F3N2O2/c1-21-11-7-3-2-5-9(11)12-10(6-4-8-18-12)19-13(20)14(15,16)17/h2-3,5,7,10,12,18H,4,6,8H2,1H3,(H,19,20)/t10-,12-/m0/s1
• InChI Key： KCJIGUZEHFEEOP-JQWIXIFHSA-N
• SMILES： FC(C(N[C@H]1CCCN[C@H]1C1C=CC=CC=1OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide

Introduction to 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide (CAS No. 1808701-88-3)

2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide, identified by its CAS number 1808701-88-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its trifluoromethyl group and a piperidine ring substituted with a methoxyphenyl moiety, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide incorporates several key functional groups that are of particular interest in drug design. The presence of the trifluoromethyl group (CF₃) enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development as a pharmacophore. Additionally, the piperidine ring, which is commonly found in many bioactive compounds, contributes to favorable pharmacokinetic properties. The stereochemistry at the 2S and 3S positions of the piperidine ring further fine-tunes the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage fluorinated compounds due to their enhanced binding affinity and improved pharmacological profiles. The methoxyphenyl group in 2,2,2-trifluoro-N-[(2S,3S)-2-(2-methoxyphenyl)piperidin-3-yl]acetamide adds another layer of complexity, potentially influencing both the electronic distribution and steric interactions within the molecule. This combination of structural features makes it a promising candidate for further investigation in various therapeutic areas.

The synthesis of 1808701-88-3 involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecular structure is particularly challenging due to their reactivity and sensitivity to environmental conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to achieve the desired product with minimal side reactions.

Recent studies have highlighted the potential applications of fluorinated piperidine derivatives in the treatment of neurological disorders. The unique structural features of 1808701-88-3, including its trifluoromethyl group and stereochemically defined piperidine core, suggest that it may exhibit potent activity against targets involved in neurodegenerative diseases. Preliminary computational studies have indicated that this compound may interact with specific protein kinases and ion channels, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

The methoxyphenyl group in 1808701-88-3 also opens up possibilities for further derivatization to explore different biological activities. By modifying this aromatic ring or introducing additional functional groups, researchers can generate a library of analogs with tailored properties. Such modifications are crucial for optimizing drug candidates for clinical use, as they can significantly impact factors such as solubility, bioavailability, and target specificity.

In addition to its potential in neurological applications, 1808701-88-3 may also have utility in other therapeutic areas. For instance, its structural motif is reminiscent of molecules that have shown efficacy against inflammatory diseases and cancer. The trifluoromethyl group is known to enhance binding interactions with biological targets, which could be leveraged to develop novel anti-inflammatory agents or chemotherapeutic drugs.

The stereochemistry of the piperidine ring is another critical aspect that warrants further investigation. The (2S,3S) configuration suggests that this compound may exhibit enantioselective interactions with biological targets. Enantioselective drug design has become increasingly important in recent years, as it allows for the development of more selective and potent therapeutics with reduced side effects. Understanding the relationship between stereochemistry and biological activity will be essential for optimizing the therapeutic potential of 1808701-88-3.

The development of new synthetic routes for 1808701-88-3 is an ongoing area of research. Advances in synthetic chemistry have enabled more efficient and sustainable methods for introducing fluorine atoms into organic molecules. These advancements not only improve the accessibility of this compound but also contribute to greener chemical practices by reducing waste and minimizing hazardous byproducts.

In conclusion, 1808701-88-3, or more formally known asCAS No 1808701 - 88 - 3, represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a trifluoromethyl group and a stereochemically defined piperidine ring—make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its biological activities and optimize its pharmacological properties for clinical applications.